Cas no 17202-94-7 (Spiro[2.4]heptane-1-carboxylic acid)

Spiro[2.4]heptane-1-carboxylic acid is a structurally unique carboxylic acid featuring a spirocyclic framework, which imparts rigidity and steric constraints to the molecule. This bicyclic structure enhances its utility as a building block in medicinal chemistry and materials science, where conformational control is critical. The strained spiro[2.4]heptane core offers distinct reactivity patterns, enabling selective functionalization for complex molecular architectures. Its carboxylic acid moiety provides a versatile handle for further derivatization, such as amide coupling or esterification. The compound’s compact, three-dimensional geometry makes it valuable for probing steric effects in drug design or as a scaffold in asymmetric synthesis. High purity grades ensure reproducibility in research applications.
Spiro[2.4]heptane-1-carboxylic acid structure
17202-94-7 structure
Product Name:Spiro[2.4]heptane-1-carboxylic acid
CAS No:17202-94-7
MF:C8H12O2
MW:140.179682731628
MDL:MFCD09864203
CID:1085759
PubChem ID:10057580
Update Time:2025-10-29

Spiro[2.4]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Spiro[2.4]heptane-1-carboxylic acid
    • spiro[2.4]heptane-2-carboxylic acid
    • 1-Spiro<2.4>heptancarbonsaeure
    • spiro[2.4]heptane-1-carboxylic acid(SALTDATA: FREE)
    • (1R)-spiro[2.4]heptane-1-carboxylic acid
    • spiro [2.4]heptane-1-carboxylic acid
    • MFCD09864203
    • Z979743296
    • 1610715-21-3
    • KS-8969
    • 17202-94-7
    • C77582
    • SCHEMBL1634054
    • DB-371720
    • AKOS005217362
    • DTXSID90434794
    • SPIRO[2.4]HEPTANE-1-CARBOXYLIC ACID 95%
    • EN300-98343
    • STL587172
    • XYWFMXZFOVJDHK-UHFFFAOYSA-N
    • Spiro[2.4]heptane-1-carboxylicAcid
    • CS-0055829
    • MDL： MFCD09864203
    • Inchi： 1S/C8H12O2/c9-7(10)6-5-8(6)3-1-2-4-8/h6H,1-5H2,(H,9,10)
    • InChI Key： XYWFMXZFOVJDHK-UHFFFAOYSA-N
    • SMILES： OC(C1CC21CCCC2)=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 1.65130

Spiro[2.4]heptane-1-carboxylic acid Customs Data

  • HS CODE：2916209090
  • Customs Data：

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Spiro[2.4]heptane-1-carboxylic acid Pricemore >>

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